4-{4-[5-(Difluoromethyl)-1,3,4-Thiadiazol-2-Yl]piperazin-1-Yl}-6-(2,2,2-Trifluoroethyl)thieno[2,3-D]pyrimidine

• Molecular Formula: C27H31Cl2F2N3O4
• Molecular Weight: 570.46
• IUPAC Name: (2'R,3S,4'R,5'R)-6-chloro-4'-(3-chloro-4-fluorophenyl)-N-((S)-3,4-dihydroxybutyl)-5-fluoro-2'-neopentyl-2-oxospiro[indoline-3,3'-pyrrolidine]-5'-carboxamide
• InChI: InChI=1S/C27H31Cl2F2N3O4/c1-26(2,3)11-21-27(15-9-19(31)17(29)10-20(15)33-25(27)38)22(13-4-5-18(30)16(28)8-13)23(34-21)24(37)32-7-6-14(36)12-35/h4-5,8-10,14,21-23,34-36H,6-7,11-12H2,1-3H3,(H,32,37)(H,33,38)/t14-,21+,22-,23+,27-/m0/s1
• InChI Key: SYCGJWKMQNLWAV-LYAXWJQESA-N
• SMILES: O=C([C@H](N[C@@H]1CC(C)(C)C)[C@H](C2=CC=C(F)C(Cl)=C2)[C@]31C(NC4=C3C=C(F)C(Cl)=C4)=O)NCC[C@H](O)CO
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: MI319; MI 319; MI-319

Description

MI-319 is an MDM2 antagonist which restores p53 functions and increases the life span of orally treated follicular lymphoma bearing animals.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a group of chemicals including 1,3,4-thiadiazoles and thieno[2,3-d]pyrimidines, synthesized from specific precursors like 1-(5-bromobenzofuran-2-yl)ethanone. These compounds are characterized by their unique structures confirmed through elemental analysis, spectral data, and chemical transformations (Abdelhamid, Fahmi, & Baaiu, 2016).

• Similar compounds have been synthesized with variations in their structure, focusing on the incorporation of different heterocyclic moieties. These include pyrazolo[1,5-a]pyrimidines and thieno[2,3-b]pyridines, indicating a broad range of chemical diversity within this class (Abdelriheem, Zaki, & Abdelhamid, 2017).

• A specific synthesis process for a closely related compound, 4-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-ylthio]-2-(trifluoromethyl)thieno[2,3-d]pyrimidine, has been developed. This process involves cyclization, chlorination, and nucleophilic substitution reaction, showcasing the complexity and versatility of synthesis methods in this chemical class (Yang et al., 2014).

Biological Activities and Potential Applications

• The 1,3,4-thiadiazole amide compounds, which are chemically related, have been synthesized and evaluated for their biological activities. Some of these compounds have demonstrated inhibitory effects on specific bacterial strains, highlighting their potential as antimicrobial agents (Xia, 2015).

• Compounds containing the thieno[2,3-d]pyrimidine structure have been investigated for their antitumor properties. Some derivatives have shown moderate to strong activities against specific cancer cell lines, indicating their potential as antitumor drugs (Li et al., 2020).

• The design and synthesis of thieno[3,2-d]pyrimidine derivatives containing a piperazine unit as anticancer agents, based on the structure of protein tyrosine kinase inhibitors, further indicate the potential of this compound class in cancer treatment (Min, 2012).